Cas no 2490435-75-9 (6,6-difluoro-2-methylspiro3.3heptan-2-amine hydrochloride)

6,6-Difluoro-2-methylspiro[3.3]heptan-2-amine hydrochloride is a structurally unique spirocyclic amine derivative characterized by its difluorinated and methyl-substituted framework. The incorporation of two fluorine atoms at the 6-position enhances its metabolic stability and lipophilicity, making it a valuable intermediate in medicinal chemistry. The spiro[3.3]heptane core contributes to conformational rigidity, potentially improving binding selectivity in biological targets. The hydrochloride salt form ensures improved solubility and handling properties. This compound is particularly useful in the development of bioactive molecules, including CNS-targeting agents, due to its ability to modulate physicochemical and pharmacokinetic profiles. Its synthetic versatility allows for further functionalization, enabling applications in drug discovery and agrochemical research.

6,6-difluoro-2-methylspiro3.3heptan-2-amine hydrochloride structure

2490435-75-9 structure

Product Name:6,6-difluoro-2-methylspiro3.3heptan-2-amine hydrochloride

CAS No:2490435-75-9

MF:C₈H₁₄ClF₂N

MW:197.65326833725

MDL:MFCD32852591

CID:5669586

PubChem ID:155820986

Update Time:2025-07-02

6,6-difluoro-2-methylspiro3.3heptan-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

- EN300-27118157
- 2,2-Difluoro-6-methylspiro[3.3]heptan-6-amine;hydrochloride
- 2490435-75-9
- 6,6-difluoro-2-methylspiro[3.3]heptan-2-amine hydrochloride
- 6,6-difluoro-2-methylspiro3.3heptan-2-amine hydrochloride
- MDL： MFCD32852591
- Inchi： 1S/C8H13F2N.ClH/c1-6(11)2-7(3-6)4-8(9,10)5-7;/h2-5,11H2,1H3;1H
- InChI Key： PYRTWRQBOZIPRX-UHFFFAOYSA-N
- SMILES： Cl.FC1(CC2(C1)CC(C)(C2)N)F

Computed Properties

Exact Mass: 197.0782835g/mol
Monoisotopic Mass: 197.0782835g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 184
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 26Å²

6,6-difluoro-2-methylspiro3.3heptan-2-amine hydrochloride Pricemore >>

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